Cas no 1204-38-2 (2H,5H-Pyrano[4,3-b]pyran-2,5-dione,4,7-dimethyl-)

• Product Name: 2H,5H-Pyrano[4,3-b]pyran-2,5-dione,4,7-dimethyl-
• CAS No: 1204-38-2
• MF: C₁₀H₈O₄
• MW: 192.168123245239
• CID: 144677
• PubChem ID: 136944
• Update Time: 2025-04-19

2H,5H-Pyrano[4,3-b]pyran-2,5-dione,4,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H,5H-Pyrano[4,3-b]pyran-2,5-dione,4,7-dimethyl-
• 4,7-Dimethyl-2H,5H-pyrano-[4,3-b]-pyran-2,5-dione
• 4,7-Dimethyl-2H,5H-pyrano[4,3-b]pyran-2,5-dione
• 4,7-dimethylpyrano[3,2-c]pyran-2,5-dione
• 2H,5H-Pyrano[4,3-b]pyran-2,5-dione, 4,7-dimethyl-
• NSC-115542
• NSC 115542
• 1204-38-2
• Z57213524
• AKOS000807440
• CLRUUBUGHDOXCJ-UHFFFAOYSA-N
• MLS000043714
• DTXSID50152846
• NSC115542
• CHEMBL1570925
• SMR000020726
• NSC659651
• 2H,3-b]pyran-2,5-dione, 4,7-dimethyl-
• 4,7-dimethyl-pyrano[3,4-e]pyran-2,5-dione
• HMS2273J14
• 2H,5H-Pyrano(4,3-b)pyran-2,5-dione, 4,7-dimethyl-
• NSC-659651

• Inchi： 1S/C10H8O4/c1-5-3-8(11)14-7-4-6(2)13-10(12)9(5)7/h3-4H,1-2H3
• InChI Key： CLRUUBUGHDOXCJ-UHFFFAOYSA-N
• SMILES： O1C(C=C(C)C2C(=O)OC(C)=CC1=2)=O

Computed Properties

• Exact Mass: 192.04224
• Monoisotopic Mass: 192.042259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 0.8

Experimental Properties

• PSA: 52.6
• LogP: 1.36300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives